2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid

• IUPAC Name: 2-[(4-bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid
• InChI: InChI=1S/C11H14BrNO4S/c1-7-6-8(4-5-9(7)12)18(16,17)13-11(2,3)10(14)15/h4-6,13H,1-3H3,(H,14,15)
• InChI Key: PBQSAQWUOZLKLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC(C)(C)C(=O)O)Br
• Molecular Formula: C11H14BrNO4S
• Molecular Weight: 336.20 g/mol

Description

2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid, also known as BMS-986001, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of drug development. This compound belongs to the class of sulfonylurea compounds and has been shown to have promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid involves the activation of sulfonylurea receptor 1 (SUR1) and the subsequent closure of ATP-sensitive potassium channels (KATP) in pancreatic beta cells. This leads to an increase in intracellular calcium levels, which stimulates insulin secretion. In cancer cells, 2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid has been shown to inhibit the activity of the proteasome, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid has been shown to have several biochemical and physiological effects. In pancreatic beta cells, 2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid has been shown to enhance insulin secretion and improve glucose tolerance. In cancer cells, 2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid has been shown to inhibit the activity of the proteasome, leading to cell cycle arrest and apoptosis. Additionally, 2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid has several advantages for lab experiments, including its high purity and stability, making it suitable for large-scale production. Additionally, 2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid has been shown to have low toxicity in preclinical studies, making it a safe candidate for further development. However, there are also limitations to the use of 2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid in lab experiments, including its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid. One potential direction is the development of 2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid as a treatment for type 2 diabetes, as preclinical studies have shown promising results in improving glucose tolerance and insulin secretion. Another potential direction is the development of 2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid as a cancer therapy, as preclinical studies have shown anti-tumor activity in several cancer cell lines. Additionally, further research is needed to understand the anti-inflammatory effects of 2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid and its potential use in the treatment of inflammatory diseases.

Synthesis Methods

The synthesis of 2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid involves several steps, including the reaction of 4-bromo-3-methylbenzenesulfonyl chloride with 2-methylpropanoic acid in the presence of a base. The resulting intermediate is then treated with an amine, such as methylamine, to yield the final product. The synthesis process has been optimized to improve yield and purity, making it suitable for large-scale production.

Scientific Research Applications

2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid has been studied extensively for its potential use in the treatment of various diseases, including diabetes and cancer. In preclinical studies, 2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid has been shown to enhance insulin secretion and improve glucose tolerance, making it a potential candidate for the treatment of type 2 diabetes. Additionally, 2-[(4-Bromo-3-methylphenyl)sulfonylamino]-2-methylpropanoic acid has been shown to have anti-tumor activity in several cancer cell lines, making it a potential candidate for cancer therapy.